Cas no 2203842-67-3 (N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride)

• Product Name: N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride
• CAS No: 2203842-67-3
• MF: C₁₀H₁₈Cl₂N₄
• MW: 265.182719707489
• MDL: MFCD30726349
• CID: 4781572
• Update Time: 2025-06-08

N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride
• N-Ethyl-4-(pyrrolidin-2-yl)pyrimidin-2-amine dihydrochloride

• MDL： MFCD30726349
• Inchi： 1S/C10H16N4.2ClH/c1-2-11-10-13-7-5-9(14-10)8-4-3-6-12-8;;/h5,7-8,12H,2-4,6H2,1H3,(H,11,13,14);2*1H
• InChI Key： ZZMAZVQLFHMADU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC1C1C=CN=C(NCC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 49.8

Additional information on N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride

Introduction to N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine Dihydrochloride (CAS No: 2203842-67-3)

N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride, a compound with the chemical identifier CAS No: 2203842-67-3, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both pyrrolidine and pyrimidine moieties in its structure suggests a rich chemical diversity, which can be exploited for various biological activities.

The compound's name, N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride, provides a detailed insight into its molecular composition. The N-Ethyl group indicates the presence of an ethyl substituent attached to the nitrogen atom, while the 4-(2-pyrrolidinyl) moiety suggests a pyrrolidine ring connected at the fourth position. The 2-pyrimidinamine part of the name highlights the presence of a pyrimidine ring with an amine group at the second position. Finally, the dihydrochloride suffix indicates that the compound is in its salt form with two chloride ions.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological targets in unique ways. The structural features of N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride make it a promising candidate for further investigation. Specifically, the combination of a pyrrolidine and pyrimidine scaffold can lead to interesting pharmacological properties, including potential activity against various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in drug synthesis. The presence of multiple functional groups allows for diverse chemical modifications, which can be tailored to enhance specific biological activities. For instance, the amine group can be used for further derivatization, while the ethyl and pyrrolidine moieties can provide steric and electronic effects that influence binding affinity to biological targets.

Recent studies have begun to explore the pharmacological potential of N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride. Initial research suggests that this compound may have significant activity against certain types of cancer cells. The pyrimidine moiety, in particular, has been shown to interact with DNA and RNA, potentially disrupting cellular processes that are crucial for cancer cell proliferation. Additionally, the pyrrolidine ring may contribute to stabilizing protein structures involved in cell signaling pathways.

The dihydrochloride form of the compound enhances its solubility in water, making it more suitable for various pharmaceutical applications. This solubility is critical for drug formulation, as it allows for easier administration and absorption in biological systems. Furthermore, the stability of the dihydrochloride salt ensures that the compound remains effective during storage and transport.

In addition to its potential anticancer properties, N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride may also have applications in other therapeutic areas. For example, its structural similarity to known bioactive molecules suggests that it could be used as a scaffold for developing drugs targeting neurological disorders. The ability of this compound to interact with multiple biological targets makes it a versatile tool for medicinal chemists.

The synthesis of N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride involves several steps that require careful optimization. The initial step typically involves forming the pyrrole ring through cyclization reactions, followed by introducing the ethyl and amine groups. The final step involves converting the free base into its dihydrochloride salt through reaction with hydrochloric acid. Each step must be carefully controlled to ensure high yield and purity.

The development of new synthetic methodologies is crucial for improving access to this compound and related derivatives. Advances in catalytic processes and green chemistry principles have made it possible to synthesize complex molecules more efficiently and sustainably. These innovations not only reduce costs but also minimize environmental impact, making them attractive for industrial applications.

Evaluation of N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride in preclinical studies is essential for understanding its full potential as a therapeutic agent. These studies will provide valuable insights into its mechanism of action, pharmacokinetics, and safety profile. By conducting thorough preclinical investigations, researchers can identify potential side effects and optimize dosing regimens before moving to human trials.

The future prospects for N-Ethyl-4-(2-pyrrolidinyl)-2-pyrimidinamine dihydrochloride are promising given its unique structural features and potential biological activities. As research continues, it is likely that new applications will be discovered, further solidifying its importance in pharmaceutical chemistry. Collaborative efforts between academia and industry will be crucial for translating laboratory findings into viable therapeutic options for patients worldwide.